Cas no 2228229-02-3 (1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228229-02-3
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6440882
• PubChem ID: 165797476
• Update Time: 2025-05-20

1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• EN300-1980469
• 2228229-02-3
• 1-[1-(2-chloro-6-methylpyridin-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H15ClN2/c1-8-2-3-9(10(13)15-8)11(4-5-11)12(14)6-7-12/h2-3H,4-7,14H2,1H3
• InChI Key： PRZZPEBWAYNSQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine

1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine

The compound 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine, with CAS No. 2228229-02-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring system with a pyridine derivative, making it a promising candidate for various applications in drug discovery and materials science.

The molecular structure of this compound is notable for its cyclopropyl group, which introduces significant ring strain and reactivity into the molecule. This feature makes it an interesting subject for studying the effects of ring strain on chemical reactivity and biological activity. The pyridine ring, substituted with chlorine and methyl groups, further enhances the compound's electronic properties and potential for interaction with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring its potential as a building block in medicinal chemistry. The synthesis involves a multi-step process, including nucleophilic aromatic substitution and cyclopropane formation, which highlights the versatility of this molecule in organic synthesis.

In terms of pharmacological applications, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate specific biological pathways suggests that it could serve as a lead compound for developing novel therapeutic agents. Researchers are particularly interested in its potential role in treating neurological disorders, where modulation of specific receptor systems could lead to significant therapeutic benefits.

Moreover, the compound's stability under various conditions has been extensively studied, revealing its suitability for use in diverse chemical environments. This stability, combined with its unique reactivity profile, makes it an attractive candidate for applications in both academic research and industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate. Collaborative efforts between chemists and biologists are expected to unlock new insights into the potential of this compound in the near future.

In conclusion, 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, reactivity, and potential applications make it a subject of continued interest in the scientific community.